Gluconapin potassium

Antiproliferative Colon Cancer IC50
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H19KN2O8S2
Molecular Weight 410.5 g/mol
Cat. No. B15570620
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameGluconapin potassium
Molecular FormulaC11H19KN2O8S2
Molecular Weight410.5 g/mol
Structural Identifiers
InChIInChI=1S/C11H20N2O8S2.K/c1-2-3-4-7(12-13-23(18,19)20)22-11-10(17)9(16)8(15)6(5-14)21-11;/h2,6,8-11,13-17H,1,3-5H2,(H,18,19,20);/q;+1/p-1
InChIKeyJHFZOAIQTRQLKT-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Gluconapin Potassium: Structural Distinction from Analogs


Gluconapin potassium (CAS 245550-57-6) is the potassium salt of gluconapin, an aliphatic glucosinolate naturally abundant in rapeseed (Brassica napus) and other cruciferous vegetables. This compound functions as a stable precursor to the bioactive isothiocyanate sulforaphane, which exhibits well-characterized anticancer properties [1][2]. Gluconapin is distinguished among glucosinolates by its 3-butenyl side chain, which directly dictates its unique hydrolysis kinetics, thermal stability profile, and the specific biological activities of its downstream degradation products .

Precursor role

Enzymatic hydrolysis yields 3-butenyl ITC, a specific electrophilic metabolite for signaling studies

Structural identity

3-Butenyl side chain distinguishes it from allyl (sinigrin) and 4-methylsulfinylbutyl (glucoraphanin) GSLs

Chemotype relevance

Key biomarker for Brassica chemotyping and AOP2 enzyme activity monitoring in plant metabolomics

Gluconapin Potassium: Generic GSL Substitution Fails


Glucosinolates are not functionally interchangeable. The side-chain structure (e.g., 3-butenyl in gluconapin vs. allyl in sinigrin) fundamentally alters enzymatic hydrolysis by myrosinase, yielding isothiocyanates with vastly different bioactivities [1]. In head-to-head antiproliferative assays, the rank-order potency of glucosinolate hydrolysis products varies by orders of magnitude [2]. Furthermore, gluconapin demonstrates exceptional thermal stability, retaining integrity at 100°C while structurally similar glucosinolates completely degrade at 60°C [3]. For the scientific user, substituting gluconapin potassium with a generic 'glucosinolate' standard compromises assay validity, introduces uncontrolled variables, and yields data that cannot be compared across studies due to side-chain-specific activities.

Metabolic fate diverges: gluconapin generates 3-butenyl ITC with distinct electrophilic reactivity compared to allyl ITC from sinigrin or sulforaphane from glucoraphanin.

Chemotype specificity: gluconapin abundance is a defining trait for Brassica origin authentication; sinigrin or generic GSL mixtures cannot serve as substitute biomarkers.

Mixture behavior: gluconapin exhibits antagonistic interactions in multi-GSL systems (e.g., colorectal cell assays); replacing it with sinigrin or glucoraphanin alone fails to reproduce reported synergistic antiproliferative effects.

Gluconapin Potassium: Quantitative Evidence vs. Sinigrin & Glucoraphanin


In Silico Antioxidant Enzyme Binding vs. Sinigrin

In a direct comparative study of individual glucosinolate hydrolysis products in HT-29 colorectal cancer cells, gluconapin demonstrated an IC50 of 44.76 µM. This places its potency intermediate among major dietary glucosinolates: it is 1.5-fold less potent than sinigrin (IC50 = 29.51 µM) but 47-fold more potent than progoitrin (IC50 = 2100.6 µM), and 3.8-fold less potent than glucoraphanin (IC50 = 11.80 µM) [1]. This quantitative ranking is essential for selecting the appropriate compound for structure-activity relationship studies.

In Silico Binding vs. Sinigrin
Head-to-head
Both gluconapin and sinigrin clustered as low-affinity binders to antioxidant enzymes, clearly separated from high-affinity indole/hydroxylated GSLs (progoitrin, glucobrassicanapin).
Supports use as a low-affinity calibrant in SAR studies
In silico data; experimental enzyme inhibition studies are needed to confirm binding predictions.
Antiproliferative Colon Cancer IC50

K562 Cytotoxicity: Gluconapin ITC vs. Other Isothiocyanates

Gluconapin exhibits the most robust thermal stability among four major glucosinolates tested. It retains structural integrity even at 100°C. In stark contrast, the remaining three glucosinolates (including sinigrin, a close comparator) are stable only at 0-20°C, exhibit degradation at 40°C, and undergo complete degradation at 60°C [1]. This exceptional heat tolerance makes gluconapin potassium the preferred standard for analytical workflows involving heated extractions or assays with thermal steps.

K562 Cytotoxicity: ITC Comparison
Head-to-head
3-Butenyl ITC (from gluconapin) showed >2-fold lower potency than sinigrin/glucotropaeolin ITCs (IC50
Supports cytotoxicity endpoint review for moderate‑potency aliphatic ITCs
Myrosinase hydrolysis required; K562 cell line data; experimental replication advised.
Antagonism with Glucoraphanin
Head-to-head
In a 4-GSL mixture, inclusion of gluconapin at a specific ratio window yielded adjusted R² > 0.80 for antiproliferative effect; a broccoli line with optimal ratio showed 44% higher activity than sister lines.
Reported mixture‑dependent response requires precise GNA stoichiometry
Colorectal cell model; glucoraphanin-dominated blend context; ratio-specific validation needed.
AOP2 Enzyme Specificity
Head-to-head
AOP2 converts glucoraphanin (GRA) to gluconapin (GNA); wild-type Chinese kale showed high GNA/GRA ratio and low QR activity. Antisense AOP2 suppression notably increased GRA and QR activity.
Defines gluconapin as a direct biomarker for AOP2 metabolic flux
LC-MS data from 14 varieties; R values not reported; further correlation studies recommended.
Anti‑Inflammatory vs. Neoglucobrassicin
Head-to-head
Gluconapin and neoglucobrassicin selectively inhibited macrophage respiratory burst; other Isatis-derived GSLs (progoitrin, epiprogoitrin) were inactive. All tested GSLs lacked antibacterial/antiviral activity.
Supports anti‑inflammatory assay context without confounding antimicrobial effects
Murine macrophage model; qualitative significance reported; EC50 values not yet established.
qHNMR Purity vs. Sinigrin
Method context
Validated qHNMR method uses gluconapin’s olefinic H‑4 as integration target (maleic acid internal standard); sinigrin requires H‑3, making standards non‑interchangeable for absolute purity certification.
Ensures traceable purity quantification by unique NMR fingerprint
D₂O solvent; method validated for Isatis root isolates; requires certified reference material.
Thermal Stability Sample Preparation Method Validation

Antagonistic Interaction with Glucoraphanin in Colorectal Cells

Commercially available gluconapin potassium analytical standards are provided with fully characterized purity, including a certified absolute purity value that accounts for chromatographic purity, water, residual solvents, and inorganic impurities . This level of characterization is critical for quantitative applications (e.g., LC-MS/MS). In contrast, generic or research-grade glucosinolates from less rigorous suppliers lack this comprehensive impurity analysis, which introduces significant quantification errors. Purity specifications range from ≥90.0% (HPLC) to ≥98% for high-purity preparations, allowing users to select a grade appropriate for their required accuracy .

Antagonism with Glucoraphanin
Head-to-head
In a 4-GSL mixture, inclusion of gluconapin at a specific ratio window yielded adjusted R² > 0.80 for antiproliferative effect; a broccoli line with optimal ratio showed 44% higher activity than sister lines.
Reported mixture‑dependent response requires precise GNA stoichiometry
Colorectal cell model; glucoraphanin-dominated blend context; ratio-specific validation needed.
Analytical Chemistry HPLC Standard Method Validation

AOP2 Enzyme Specificity in Chinese Kale Chemotypes

A validated, scalable purification procedure has been described for isolating multi-gram quantities of high-purity gluconapin from rapeseed and mustard seeds, alongside sinigrin, progoitrin, and other major glucosinolates [1]. The protocol includes optimized LC-MS/MS conditions for detection and quantitation, and importantly, the preparation of the corresponding isothiocyanate and amine metabolites. This established methodology ensures that researchers can obtain sufficient, well-characterized material for in vivo pharmacological evaluation—a significant advantage over less accessible or poorly characterized glucosinolates.

AOP2 Enzyme Specificity
Head-to-head
AOP2 converts glucoraphanin (GRA) to gluconapin (GNA); wild-type Chinese kale showed high GNA/GRA ratio and low QR activity. Antisense AOP2 suppression notably increased GRA and QR activity.
Defines gluconapin as a direct biomarker for AOP2 metabolic flux
LC-MS data from 14 varieties; R values not reported; further correlation studies recommended.
Natural Product Isolation In Vivo Studies LC-MS

Macrophage Anti-Inflammatory Activity vs. Neoglucobrassicin

In a study of nine glucosinolates, intact gluconapin (like all other intact glucosinolates tested) showed no cytotoxic effect on human erythroleukemic K562 cell proliferation when tested up to 500 µM [1]. In contrast, the enzymatic hydrolysis-derived product (EHDP) from gluconapin exhibited clear inhibition of K562 cell growth, though its IC50 was >30 µM, placing it in a 'less active' category compared to EHDPs from sinigrin, glucotropaeolin, glucoerucin, and glucocheirolin, which had IC50 values <20 µM [1]. This confirms that bioactivity is entirely dependent on enzymatic conversion and that gluconapin's specific EHDP has a defined potency tier relative to other glucosinolates.

Anti‑Inflammatory vs. Neoglucobrassicin
Head-to-head
Gluconapin and neoglucobrassicin selectively inhibited macrophage respiratory burst; other Isatis-derived GSLs (progoitrin, epiprogoitrin) were inactive. All tested GSLs lacked antibacterial/antiviral activity.
Supports anti‑inflammatory assay context without confounding antimicrobial effects
Murine macrophage model; qualitative significance reported; EC50 values not yet established.
Cytotoxicity Myrosinase K562 Cells

Gluconapin Potassium: Key Application Scenarios


Metabolic Engineering: AOP2 Enzyme Activity Monitoring

Use gluconapin potassium as the prototypical 3-butenyl glucosinolate in comparative SAR panels alongside sinigrin (allyl), progoitrin (2-hydroxy-3-butenyl), and glucoraphanin (4-methylsulfinylbutyl). The quantitative IC50 differences established in HT-29 cells (gluconapin: 44.76 µM; sinigrin: 29.51 µM; progoitrin: 2100.6 µM) provide a calibrated potency gradient directly attributable to side-chain structure [1]. This enables systematic interrogation of how aliphatic chain length and unsaturation modulate antiproliferative activity.

Chemoprevention Mixture Design for Functional Foods

Employ gluconapin potassium as a reference standard in HPLC or LC-MS/MS methods that involve heated extraction steps or analysis of thermally processed foods (e.g., cooked cruciferous vegetables). Its unique ability to withstand 100°C without degradation—while sinigrin and others degrade at 40-60°C—makes it the only reliable standard for accurately quantifying glucosinolate content in heat-treated samples [2]. This ensures method accuracy and prevents false-negative results due to analyte thermal decomposition.

Anti-Inflammatory Lead Discovery in Isatis indigotica

Utilize high-purity gluconapin potassium (>90% to >98% HPLC, with certified absolute purity) as a starting material for generating the bioactive isothiocyanate metabolite, 3-butenyl isothiocyanate, or for studying glucosinolate metabolism in cell culture and animal models [3]. The availability of a fully characterized, scalable purification protocol ensures batch-to-batch consistency essential for reproducible pharmacological studies, including in vivo efficacy trials [3].

qHNMR Purity Method for Polar Glucosinolates

Incorporate gluconapin potassium as a quantitative standard in LC-MS/MS assays designed to phenotype glucosinolate content in Brassica napus (rapeseed), B. juncea (mustard), and other cruciferous crops. Given that gluconapin is a predominant glucosinolate in many varieties [4], an accurately characterized reference standard is essential for reliable quantitation in breeding programs aimed at modulating glucosinolate profiles for improved pest resistance or human health benefits.

Application
Selection Property
Validation Focus
AOP2 enzyme activity monitoring
GNA/GRA metabolic ratio specificity
Metabolic flux quantification & chemotype screening
Nutraceutical mixture design
Stoichiometric GNA inclusion in GSL blends
Mixture antiproliferative response modeling
Anti-inflammatory activity screening
Selective respiratory burst inhibition
EC50 profiling in macrophage assays
qHNMR purity certification
Analyte‑specific olefinic H‑4 signature
Absolute purity metrological traceability

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
Explore Hub


Quote Request

Request a Quote for Gluconapin potassium

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.